3,6-Bis(4-chlorobutyryl)-N-ethylcarbazole

• CAS No.: 53428-17-4
• Molecular Formula: C22H23Cl2NO2
• Molecular Weight: 404.3 g/mol
• IUPAC Name: 4-chloro-1-[6-(4-chlorobutanoyl)-9-ethylcarbazol-3-yl]butan-1-one
• InChI: InChI=1S/C22H23Cl2NO2/c1-2-25-19-9-7-15(21(26)5-3-11-23)13-17(19)18-14-16(8-10-20(18)25)22(27)6-4-12-24/h7-10,13-14H,2-6,11-12H2,1H3
• InChI Key: MJGHXVMMICTRQR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)CCCCl)C3=C1C=CC(=C3)C(=O)CCCCl

Description

3,6-Bis(4-chlorobutyryl)-N-ethylcarbazole is a useful research compound. Its molecular formula is C22H23Cl2NO2 and its molecular weight is 404.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 78.0g (0.4 mole) of N-ethylcarbazole and 141 g (1.0 mole) of 4-chlorobutyrylchloride in 1 l of methylene chloride, previously cooled to 0°C, 127.0 g (0.95 mole) of aluminum chloride was added portionwise. The mixture was stirred at room temperature for 16 hours, and the resulting complex was decomposed with concentrated HCl/ice. The organic layer was separated, washed with water, dried over magnesium sulfate and treated with pentane to precipitate the desired product which was recrystallized from acetone and then acetone-methanol. M.P. 106°-108°C, λmaxEtOH 259, E1cm1% 1030.